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Compound of Interest

Compound Name: n-Butanesulfonyl fluoride

CAS No.: 660-12-8

Cat. No.: B1265383

Get Quote

Introduction: The Strategic Advantage of
Nonafluorobutanesulfonyl Fluoride in Modern
Synthesis
In the landscape of contemporary organic synthesis and drug development, the strategic

introduction of sulfonyl groups can profoundly influence the bioactivity, metabolic stability, and

pharmacokinetic profile of a molecule.[1] Nonafluorobutanesulfonyl fluoride (NfF), a colorless

and volatile liquid, has emerged as a superior reagent for such transformations.[2][3] This guide

provides an in-depth exploration of NfF's applications, offering both the theoretical

underpinnings and practical protocols for its effective use in sulfonylation reactions.

NfF presents notable advantages over more traditional sulfonylating agents like triflic

anhydride, primarily its lower cost and enhanced stability.[2] While immiscible with water, it is

readily soluble in common organic solvents, facilitating its use in a wide array of reaction

conditions.[2][3] The robust nature of the nonafluorobutanesulfonate (nonaflate) group imparts
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unique properties to its derivatives, making them valuable intermediates in complex molecular

architectures.[3]

This document is intended for researchers, scientists, and professionals in drug development,

providing a comprehensive resource for leveraging the power of nonafluorobutanesulfonyl

fluoride in their synthetic endeavors.

Core Principles: Reactivity and Mechanistic
Considerations
Nonafluorobutanesulfonyl fluoride's utility stems from the high electrophilicity of the sulfur atom,

which is activated by the strongly electron-withdrawing nonafluorobutyl group. The fluoride

leaving group is readily displaced by a variety of nucleophiles, including amines, phenols, and

enolates.[2] This reactivity forms the basis for the synthesis of sulfonamides, aryl nonaflates,

and alkenyl nonaflates, respectively.[2]

A generalized mechanism for sulfonylation involves the nucleophilic attack on the sulfur atom of

NfF, leading to the formation of a tetrahedral intermediate, which then collapses to expel the

fluoride ion and yield the sulfonated product. The reaction is typically facilitated by a base to

neutralize the generated hydrofluoric acid.

Safety First: Handling and Storage of
Nonafluorobutanesulfonyl Fluoride
WARNING: Nonafluorobutanesulfonyl fluoride is a corrosive and hazardous chemical that can

cause severe skin burns and eye damage.[4][5] It is imperative to handle this reagent with

appropriate safety precautions in a well-ventilated chemical fume hood.[4]

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and a full-face shield.[6]

Ensure safety showers and eyewash stations are readily accessible.[4]

Handling:
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Avoid inhalation of vapors and contact with skin and eyes.[7]

Use only in a well-ventilated area, preferably a chemical fume hood.[5]

Do not eat, drink, or smoke when handling.[7]

Keep containers tightly sealed when not in use.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4][7]

Keep containers tightly closed in a dry place.[4]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local regulations.[4]

Hazard Statement Description

H314 Causes severe skin burns and eye damage.

H370 Causes damage to organs.[8]

Corrosive May cause severe skin and eye burns.[5]

Moisture Sensitive Reacts with moisture.[5]

Application Protocol 1: Synthesis of Sulfonamides
The synthesis of sulfonamides is a cornerstone of medicinal chemistry, and NfF provides a

reliable method for their preparation from primary or secondary amines.[9] The resulting

perfluorinated sulfonamides often exhibit unique biological activities.[9]

General Workflow for Sulfonamide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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